1-(4-Chlorophenyl)-2-((5-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-2-pyrimidinyl)sulfanyl)-1-ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidin-2-yl]sulfanylethanone
• InChI: InChI=1S/C18H10Cl2F3N3OS/c19-13-3-1-10(2-4-13)15(27)9-28-17-25-6-11(7-26-17)16-14(20)5-12(8-24-16)18(21,22)23/h1-8H,9H2
• InChI Key: FBTYCDGQJVAJDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC=C(C=N2)C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Molecular Formula: C18H10Cl2F3N3OS
• Molecular Weight: 444.3 g/mol
• CAS No.: 344263-13-4

Description

1-(4-Chlorophenyl)-2-((5-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-2-pyrimidinyl)sulfanyl)-1-ethanone is a useful research compound. Its molecular formula is C18H10Cl2F3N3OS and its molecular weight is 444.25. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

Research on similar compounds has focused on developing new synthetic methods and understanding their chemical properties. For instance, the process development of Voriconazole, a broad-spectrum triazole antifungal agent, illustrates the synthetic challenges and stereochemical considerations in creating complex molecules for pharmaceutical applications (Butters et al., 2001). Another study involves the synthesis and characterization of novel polyimides derived from thiophenyl-substituted benzidines, highlighting the importance of chemical synthesis in creating materials with specific optical and mechanical properties (Tapaswi et al., 2015).

Pharmaceutical Research

Compounds with similar structural features have been explored for their potential therapeutic effects. The synthesis and evaluation of heteroatomic compounds based on phenylthiourea and acetophenone for their biological activities, including antioxidant effects and membrane stabilization, signify the ongoing efforts to discover new drugs (Farzaliyev et al., 2020). Additionally, the development of highly substituted pyridine derivatives for anti-tubercular evaluation showcases the role of chemical synthesis in addressing global health challenges (Manikannan et al., 2010).

Materials Science

Studies have also delved into the creation and analysis of materials with novel properties. For example, the design of transparent aromatic polyimides for applications requiring high refractive indices and small birefringences points to the intersection of chemistry and materials science in developing advanced materials (Tapaswi et al., 2015).

Chemical Characterization and Properties

The detailed theoretical study on the geometry and vibration of a complex molecule showcases the use of spectroscopy and computational chemistry in understanding molecular structures and their implications (Song et al., 2008).